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Compound of Interest

Compound Name: DAMGO TFA

Cat. No.: B8072585 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for handling DAMGO (TFA), a selective μ-opioid receptor

agonist.

Personal Protective Equipment (PPE)
When handling DAMGO (TFA), it is crucial to use appropriate personal protective equipment to

prevent exposure. While some safety data sheets (SDS) classify DAMGO (TFA) as not a

hazardous substance or mixture, it is prudent to treat it as potentially hazardous until more

information is available.[1][2] The trifluoroacetate (TFA) salt component itself warrants caution,

as trifluoroacetic acid is corrosive.[3]

Core PPE Recommendations:

Eye Protection: Wear safety goggles with side shields to protect against splashes.

Hand Protection: Use protective, impermeable gloves.

Body Protection: Wear impervious clothing, such as a lab coat, to protect the skin.

Respiratory Protection: The need for respiratory protection can vary. One source suggests it

is "not required" for the compound itself, while another recommends a "suitable respirator,"

especially when handling the powder form to avoid dust and aerosol formation. Given that
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the TFA component is a respiratory tract irritant, a respirator is recommended when there is a

risk of inhalation.

The following diagram outlines the logical steps for selecting the appropriate PPE when

working with DAMGO (TFA).

Hazard Assessment

Personal Protective Equipment (PPE) Selection

Start: Assess Task Form of DAMGO TFA?
(Solid or Liquid)

Type of Procedure?Liquid

Solid (Powder):
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if creating dust)

Solid

Aerosolizing Procedure:
- Safety Goggles/Face Shield

- Double Gloves
- Impervious Gown

- RespiratorAerosolizing

General Handling (Low Risk):
- Safety Goggles

- Gloves
- Lab Coat

General/Non-aerosolizing

Liquid (Solution):
- Safety Goggles

- Gloves
- Lab Coat
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Caption: PPE selection workflow for handling DAMGO TFA.

Quantitative Data
The following table summarizes key quantitative data for DAMGO (TFA).

Property Value Source(s)

Solubility in Organic Solvents

Approximately 30 mg/mL in

ethanol, DMSO, and

dimethylformamide.

Solubility in Aqueous Buffers

Approximately 5 mg/mL in PBS

(pH 7.2). It is not

recommended to store

aqueous solutions for more

than one day.

Long-term Storage
Store at -20°C for stability of

up to 4 years.

Short-term Stock Solution

Storage

Store at -80°C for 6 months or

-20°C for 1 month (sealed,

away from moisture).

Operational Plans
Handling and Safe Use:

Avoid inhalation, and contact with eyes and skin.

Handle in a well-ventilated area, preferably under a chemical fume hood.

Avoid the formation of dust and aerosols.

Ensure a safety shower and eyewash station are readily accessible.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

large amounts of water. Seek medical attention.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Disposal Plan
Spill Containment and Cleanup:

Evacuate personnel from the immediate area.

Wear full personal protective equipment.

For liquid spills, absorb with an inert, non-combustible material (e.g., sand, diatomite).

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

Place the waste in a suitable, closed container for disposal.

Decontaminate the spill area and any equipment used.

Prevent spilled material from entering drains or waterways.

Waste Disposal:

Dispose of contaminated material in accordance with all applicable federal, state, and

local environmental regulations.

Do not allow the product to be released into the environment.
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Experimental Protocols
The safety data sheets and product information pages reviewed do not provide detailed, step-

by-step experimental protocols for the use of DAMGO (TFA). As a μ-opioid receptor agonist, it

is used in a variety of research applications to study opioid receptor function. Researchers

should consult specific scientific literature and established laboratory protocols for detailed

methodologies relevant to their experimental design. The general laboratory procedure for

preparing a stock solution is as follows:

DAMGO (TFA) is supplied as a solid.

To prepare a stock solution, dissolve the solid in an organic solvent of choice, such as

ethanol, DMSO, or dimethylformamide, which should be purged with an inert gas.

For biological experiments, further dilutions into aqueous buffers or isotonic saline should be

made. Ensure the residual amount of organic solvent is insignificant to avoid physiological

effects.

Aqueous solutions can also be prepared by directly dissolving the solid in aqueous buffers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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